molecular formula C12H14N2O4 B8290734 4,4-diethyl-6-nitro-1,4-dihydro-2H-3,1-benzoxazin-2-one

4,4-diethyl-6-nitro-1,4-dihydro-2H-3,1-benzoxazin-2-one

Cat. No.: B8290734
M. Wt: 250.25 g/mol
InChI Key: NJTBNOAOHCDIMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,4-diethyl-6-nitro-1,4-dihydro-2H-3,1-benzoxazin-2-one is a useful research compound. Its molecular formula is C12H14N2O4 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N2O4

Molecular Weight

250.25 g/mol

IUPAC Name

4,4-diethyl-6-nitro-1H-3,1-benzoxazin-2-one

InChI

InChI=1S/C12H14N2O4/c1-3-12(4-2)9-7-8(14(16)17)5-6-10(9)13-11(15)18-12/h5-7H,3-4H2,1-2H3,(H,13,15)

InChI Key

NJTBNOAOHCDIMB-UHFFFAOYSA-N

Canonical SMILES

CCC1(C2=C(C=CC(=C2)[N+](=O)[O-])NC(=O)O1)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 4,4-diethyl-1,4-dihydro-benzo[d][1,3]oxazin-2-one (6.00 g, 29.20 mmol) in a mixture of glacial acetic acid (25 mL) and concentrated sulfuric acid (25 mL) was slowly added concentrated nitric acid (5 mL). After stirring 10 minutes, the reaction mixture was quenched with a chilled brine solution (100 mL) and ice. A solid precipitated, which was collected on a filter and washed with water. After drying in vacuo, 4,4-diethyl-6-nitro-1,4-dihydro-2H-3,1-benzoxazin-2-one was obtained as a white solid (5.02 g, 69%). 1H NMR (DMSO-d6): δ 10.85 (s, 1H), 8.20 (dd, J=8.8, 2.5 Hz, 1H), 8.06 (d, J=2.4 Hz, 1H), 7.06 (d, J=8.8 Hz, 1H), 2.14 (m, 4H), 0.79 (t, J=7.3 Hz, 6H); MS (ESI) m/z 251 ([M+H]+); MS (ESI) m/z 249 ([M−H]−); Anal. calcd for C12H14N2O4: C, 57.59; H, 5.64; N, 11.19. Found: C, 57.44; H, 5.57; N, 11.16.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Three
Name
Yield
69%

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